Cas no 1261887-68-6 (4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261887-68-6
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4995024
• Update Time: 2025-05-23

4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-19-13-8-9(6-7-12(13)15)10-4-2-3-5-11(10)14(16,17)18/h2-8H,1H3
• InChI Key： OZXRVLAPYHYKCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl

Introduction to 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-68-6)

4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261887-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, methoxy, and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a biphenyl core with functional groups strategically positioned, contributes to its versatility in various chemical transformations.

The significance of 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents and advanced materials. The presence of electron-withdrawing and electron-donating groups on its aromatic system allows for diverse reactivity, making it a promising candidate for further functionalization. Recent studies have highlighted its role as a building block in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents.

In the realm of pharmaceutical research, the compound's trifluoromethyl group is particularly noteworthy. This substituent is known to enhance metabolic stability and binding affinity, attributes that are crucial for drug design. The methoxy group at the 3-position adds another layer of modularity, enabling chemists to explore a wide range of derivatives with tailored properties. For instance, researchers have utilized 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl to develop potent inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation.

Moreover, the chloro substituent at the 4-position provides a handle for further chemical manipulation, such as cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the introduction of additional functional groups or heterocycles, expanding the compound's utility in drug discovery. The biphenyl core itself is a scaffold that has been extensively studied for its pharmacological properties, with numerous derivatives exhibiting desirable biological activities.

Recent advancements in computational chemistry have further illuminated the potential of 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl. Molecular modeling studies suggest that this compound can interact with biological targets in ways that may lead to the development of new therapeutic strategies. For example, its ability to modulate protein-protein interactions has been explored in the context of developing treatments for neurological disorders. The trifluoromethyl group's influence on electronic properties also makes it an attractive candidate for materials science applications, such as organic semiconductors and liquid crystals.

The synthesis of 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps often include halogenation reactions, nucleophilic substitution, and protection-deprotection strategies to achieve the desired regioselectivity. The compound's stability under various reaction conditions makes it a reliable intermediate for these processes. Researchers have also explored catalytic methods to streamline its synthesis, reducing waste and improving yields.

In conclusion, 4-Chloro-3-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-68-6) represents a fascinating compound with broad applicability in pharmaceuticals and materials science. Its unique structural features and reactivity profile position it as a cornerstone in synthetic chemistry research. As scientific understanding advances, new possibilities for utilizing this compound will undoubtedly emerge, driving innovation across multiple disciplines.